Cas no 1261864-36-1 (3,5-Bis(4-(trifluoromethoxy)phenyl)picolinic acid)

• Product Name: 3,5-Bis(4-(trifluoromethoxy)phenyl)picolinic acid
• CAS No: 1261864-36-1
• MF: C₂₀H₁₁F₆NO₄
• MW: 443.296066522598
• CID: 4987865
• Update Time: 2025-07-19

3,5-Bis(4-(trifluoromethoxy)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(4-(trifluoromethoxy)phenyl)picolinic acid

• Inchi： 1S/C20H11F6NO4/c21-19(22,23)30-14-5-1-11(2-6-14)13-9-16(17(18(28)29)27-10-13)12-3-7-15(8-4-12)31-20(24,25)26/h1-10H,(H,28,29)
• InChI Key： DCNHHJMLENYTRZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C(C(=O)O)=NC=C(C2C=CC(=CC=2)OC(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 598
• XLogP3: 6.3
• Topological Polar Surface Area: 68.6

Additional information on 3,5-Bis(4-(trifluoromethoxy)phenyl)picolinic acid

Comprehensive Overview of 3,5-Bis(4-(trifluoromethoxy)phenyl)picolinic acid (CAS No. 1261864-36-1)

3,5-Bis(4-(trifluoromethoxy)phenyl)picolinic acid (CAS No. 1261864-36-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of picolinic acid derivatives, which are widely studied for their potential applications in drug development and material science. The presence of trifluoromethoxy groups enhances its lipophilicity and metabolic stability, making it a promising candidate for further exploration.

In recent years, researchers have focused on picolinic acid derivatives due to their versatile biological activities. The compound 3,5-Bis(4-(trifluoromethoxy)phenyl)picolinic acid stands out because of its symmetrical aromatic substitution pattern, which may contribute to improved binding affinity in target interactions. Its molecular structure features two 4-(trifluoromethoxy)phenyl groups attached to a central picolinic acid scaffold, a configuration that has shown potential in modulating enzyme activity and receptor binding.

The synthesis of CAS No. 1261864-36-1 typically involves multi-step organic reactions, including cross-coupling methodologies and functional group transformations. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for such compounds, aligning with the growing demand for environmentally friendly production methods in the chemical industry.

From an analytical perspective, 3,5-Bis(4-(trifluoromethoxy)phenyl)picolinic acid can be characterized using various techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for quality control in research settings, particularly when exploring structure-activity relationships. The compound's physicochemical properties, including solubility and stability under different conditions, are important considerations for formulation development.

Current research trends indicate growing interest in fluorinated compounds like 1261864-36-1 due to their enhanced bioavailability and membrane permeability. The trifluoromethoxy moiety in particular has become a focus of medicinal chemistry studies, as it often improves pharmacokinetic profiles compared to non-fluorinated analogs. This aligns with broader pharmaceutical industry efforts to develop more effective molecular entities with optimized ADME properties.

Potential applications of 3,5-Bis(4-(trifluoromethoxy)phenyl)picolinic acid extend beyond pharmaceuticals. The compound's structural features suggest possible utility in advanced materials, particularly in the development of specialty polymers or liquid crystals. Its aromatic system and electron-withdrawing groups may contribute to interesting electronic properties worth exploring for materials science applications.

From a safety and handling perspective, standard laboratory precautions should be observed when working with CAS 1261864-36-1. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during experimental procedures. Researchers should consult available safety data and conduct appropriate risk assessments before handling this compound.

The commercial availability of 3,5-Bis(4-(trifluoromethoxy)phenyl)picolinic acid has increased in recent years, reflecting growing demand from academic and industrial research laboratories. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels typically exceeding 95%. This availability facilitates further investigation into its potential applications across different scientific disciplines.

Future research directions for 1261864-36-1 may include detailed mechanistic studies to elucidate its biological activities, exploration of structural analogs for structure-activity relationship analysis, and investigation of formulation strategies to enhance its performance in potential applications. The compound's unique combination of structural features positions it as an interesting subject for continued scientific inquiry in multiple fields.

In conclusion, 3,5-Bis(4-(trifluoromethoxy)phenyl)picolinic acid (CAS No. 1261864-36-1) represents a compelling example of modern fluorinated aromatic compounds with potential across multiple scientific domains. Its distinctive molecular architecture and physicochemical properties warrant further investigation, particularly in contexts where enhanced stability and bioavailability are desired. As research into picolinic acid derivatives continues to advance, this compound may emerge as a valuable tool for chemical biology and materials development.